2-Amino-5-isobutylbenzonitrile
Description
2-Amino-5-isobutylbenzonitrile is a substituted benzonitrile derivative featuring an amino group (-NH₂) at the 2-position and an isobutyl group (-CH₂CH(CH₃)₂) at the 5-position of the aromatic ring. This compound belongs to a class of aromatic nitriles with tailored substituents that influence its physicochemical properties, reactivity, and applications in organic synthesis and medicinal chemistry. The electron-withdrawing nitrile group and electron-donating amino group create a polarizable scaffold amenable to further functionalization, such as nucleophilic substitution or cross-coupling reactions .
Properties
Molecular Formula |
C11H14N2 |
|---|---|
Molecular Weight |
174.24 g/mol |
IUPAC Name |
2-amino-5-(2-methylpropyl)benzonitrile |
InChI |
InChI=1S/C11H14N2/c1-8(2)5-9-3-4-11(13)10(6-9)7-12/h3-4,6,8H,5,13H2,1-2H3 |
InChI Key |
UJHWUQQGPKTQLF-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC1=CC(=C(C=C1)N)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Substituent Size and Hydrophobicity: The isobutyl group in 2-Amino-5-isobutylbenzonitrile introduces greater steric bulk and lipophilicity compared to the ethyl group in 2-Amino-5-ethylbenzonitrile. This may enhance membrane permeability in drug candidates but reduce solubility in polar solvents . In contrast, the fluorine atom in 5-Amino-2-fluorobenzonitrile increases electronegativity and metabolic stability, making it a preferred substituent in agrochemicals .
Electronic Effects: The amino group (-NH₂) at position 2 in 2-Amino-5-isobutylbenzonitrile activates the aromatic ring for electrophilic substitution, while the nitrile group (-CN) deactivates it, creating regioselective reactivity.
Synthetic Versatility: 2-Amino-5-ethylbenzonitrile is explicitly noted as a building block for pharmaceuticals, leveraging its balanced reactivity for coupling or cyclization reactions .
Limitations and Knowledge Gaps
- No direct evidence for 2-Amino-5-isobutylbenzonitrile’s synthesis, stability, or toxicity was found in the provided materials. Data are inferred from structural analogs.
- Comparative studies on reaction yields or biological activity between isobutyl and ethyl/nitro derivatives are absent, highlighting a need for targeted research.
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